[10-Bromo-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl](4-methoxyphenyl)methanone
[10-Bromo-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl](4-methoxyphenyl)methanone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0945889
InChI:
InChI=1S/C22H21BrN4O3S/c1-3-4-11-31-22-25-20-18(26-27-22)16-12-14(23)7-10-17(16)24-21(30-20)19(28)13-5-8-15(29-2)9-6-13/h5-10,12,21,24H,3-4,11H2,1-2H3
SMILES:
CCCCSC1=NC2=C(C3=C(C=CC(=C3)Br)NC(O2)C(=O)C4=CC=C(C=C4)OC)N=N1
Molecular Formula:
C22H21BrN4O3S
Molecular Weight:
501.4 g/mol
[10-Bromo-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl](4-methoxyphenyl)methanone
CAS No.:
Cat. No.: VC0945889
Molecular Formula: C22H21BrN4O3S
Molecular Weight: 501.4 g/mol
* For research use only. Not for human or veterinary use.
![[10-Bromo-3-(butylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl](4-methoxyphenyl)methanone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H21BrN4O3S |
|---|---|
| Molecular Weight | 501.4 g/mol |
| IUPAC Name | (10-bromo-3-butylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-(4-methoxyphenyl)methanone |
| Standard InChI | InChI=1S/C22H21BrN4O3S/c1-3-4-11-31-22-25-20-18(26-27-22)16-12-14(23)7-10-17(16)24-21(30-20)19(28)13-5-8-15(29-2)9-6-13/h5-10,12,21,24H,3-4,11H2,1-2H3 |
| Standard InChI Key | BVQLISOSQZCJHD-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(C3=C(C=CC(=C3)Br)NC(O2)C(=O)C4=CC=C(C=C4)OC)N=N1 |
| Canonical SMILES | CCCCSC1=NC2=C(C3=C(C=CC(=C3)Br)NC(O2)C(=O)C4=CC=C(C=C4)OC)N=N1 |
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